Cas no 81148-83-6 (Benzene,1,2,3-trimethoxy-4-(1-propen-1-yl)-)
81148-83-6 structure
Product Name:Benzene,1,2,3-trimethoxy-4-(1-propen-1-yl)-
CAS No:81148-83-6
MF:C12H16O3
MW:208.253643989563
CID:729509
PubChem ID:6440665
Update Time:2025-04-19
Benzene,1,2,3-trimethoxy-4-(1-propen-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,2,3-trimethoxy-4-(1-propen-1-yl)-
- 1,2,3-trimethoxy-4-[(E)-prop-1-enyl]benzene
- Benzene, 1,2,3-trimethoxy-4-(1-propenyl)-
- 81148-83-6
- SCHEMBL14518617
- CHEMBL120913
- 1-(2,4,5-trimethoxy)phenyl-1-propene
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- Inchi: 1S/C12H16O3/c1-5-6-9-7-8-10(13-2)12(15-4)11(9)14-3/h5-8H,1-4H3/b6-5+
- InChI Key: BWDCJRUCCWZCIY-AATRIKPKSA-N
- SMILES: O(C)C1C(=C(C=CC=1/C=C/C)OC)OC
Computed Properties
- Exact Mass: 208.109944368g/mol
- Monoisotopic Mass: 208.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 27.7Ų
Benzene,1,2,3-trimethoxy-4-(1-propen-1-yl)- Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
81148-83-6 (Benzene,1,2,3-trimethoxy-4-(1-propen-1-yl)-) Related Products
- 5273-86-9(Beta-asarone)
- 494-40-6(1,2,4-trimethoxy-5-propenylbenzene)
- 2883-98-9(alpha-Asarone)
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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